1-Dihydroxyphosphinothioyl-3-methylbutan-1-amine

• CAS No.: 164984-89-8
• Molecular Formula: C5H14NO2PS
• Molecular Weight: 183.21 g/mol
• IUPAC Name: 1-dihydroxyphosphinothioyl-3-methylbutan-1-amine
• InChI: InChI=1S/C5H14NO2PS/c1-4(2)3-5(6)9(7,8)10/h4-5H,3,6H2,1-2H3,(H2,7,8,10)
• InChI Key: SZBPEJZUZSGUJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(N)P(=S)(O)O

Description

1-Dihydroxyphosphinothioyl-3-methylbutan-1-amine, with the chemical formula C₅H₁₄NO₂PS, is a compound that combines phosphorus, sulfur, nitrogen, oxygen, and carbon atoms. Let’s break down its name:

This compound:

Preparation Methods

The synthetic routes for this compound involve several steps, including the introduction of the phosphinothioyl group and subsequent functionalization. While I don’t have specific reaction conditions at hand, industrial production methods likely optimize yield and scalability.

Chemical Reactions Analysis

1-Dihydroxyphosphinothioyl-3-methylbutan-1-amine can participate in various chemical reactions:

Oxidation: It may undergo oxidation reactions, converting the sulfur atom or the hydroxy groups.

Reduction: Reduction reactions could modify the phosphorus or nitrogen centers.

Substitution: Substitution reactions might replace the amino group or the hydroxy groups. Common reagents include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines).

Scientific Research Applications

Researchers explore this compound’s applications across different fields:

Chemistry: It serves as a building block for more complex molecules.

Biology: It could be used in drug design or as a probe for biological studies.

Medicine: Investigate its potential therapeutic effects.

Industry: Applications in materials science or catalysis.

Mechanism of Action

The exact mechanism remains an active area of research. It likely interacts with specific molecular targets or pathways, affecting cellular processes.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, we can compare it to related phosphorus-containing molecules. Its uniqueness lies in the combination of hydroxy, amino, and phosphinothioyl groups.